BE“GHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 7(Z)-nonadecenoate CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 7(Z)-nonadecenoate

Cat. No.: B15547357

Technical Guide: Ethyl 7(Z)-nonadecenoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available scientific and technical data
for Ethyl 7(Z)-nonadecenoate. Due to the limited publicly available research on this specific
compound, this document focuses on its fundamental chemical properties.

Core Compound Information

Ethyl 7(Z)-nonadecenoate is a fatty acid ethyl ester. While specific research on the biological
activity of the ethyl ester is not readily available, its corresponding fatty acid, 7(Z)-
nonadecenoic acid, is noted as a biochemical reagent for life science research.[1] This
suggests potential applications in various biological studies.

Physicochemical Data

The following table summarizes the key quantitative data for Ethyl 7(Z)-nonadecenoate.
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Property Value Reference
CAS Number 2692622-83-4 [2]
Molecular Weight 324.54 g/mol [2]
Molecular Formula C21H4002 [2]
Synonyms Ethyl (7Z)-7-nonadecenoate [2]
Purity >99% [2]
Storage Temperature Freezer [2]

Experimental Protocols and Methodologies

Currently, there is a lack of published, detailed experimental protocols specifically utilizing
Ethyl 7(Z)-nonadecenoate. General laboratory procedures for handling and storing lipid
compounds are recommended. For experimental use, it is advised to consult standard
protocols for similar fatty acid esters and to conduct small-scale preliminary studies to
determine optimal conditions.

Signaling Pathways and Biological Activity

There is no specific information available in the public domain detailing the involvement of
Ethyl 7(Z)-nonadecenoate in any signaling pathways or its specific biological activities.
Research into the biological effects of its parent fatty acid, 7(Z)-nonadecenoic acid, may
provide insights into potential areas of investigation.

Logical Relationships

The relationship between Ethyl 7(Z)-nonadecenoate and its parent fatty acid is a fundamental
concept in lipid chemistry and biochemistry. The esterification of the carboxylic acid group can
affect the compound's solubility, stability, and pharmacokinetic properties.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.larodan.com/product/ethyl-7z-nonadecenoate/
https://www.larodan.com/product/ethyl-7z-nonadecenoate/
https://www.larodan.com/product/ethyl-7z-nonadecenoate/
https://www.larodan.com/product/ethyl-7z-nonadecenoate/
https://www.larodan.com/product/ethyl-7z-nonadecenoate/
https://www.larodan.com/product/ethyl-7z-nonadecenoate/
https://www.benchchem.com/product/b15547357?utm_src=pdf-body
https://www.benchchem.com/product/b15547357?utm_src=pdf-body
https://www.benchchem.com/product/b15547357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15547357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Esterification

Ethyl 7(Z2)-nonadecenoate

Click to download full resolution via product page

7(Z)-Nonadecenoic Acid

Hydrolysis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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